1-(5-Formylthiophen-3-YL)-1H-pyrazole-3-carboxamide

• Molecular Formula: C9H7N3O2S
• Molecular Weight: 221.24 g/mol
• SMILES: C1=CN(N=C1C(=O)N)C2=CSC(=C2)C=O
• InChI: InChI=1S/C9H7N3O2S/c10-9(14)8-1-2-12(11-8)6-3-7(4-13)15-5-6/h1-5H,(H2,10,14)
• InChIKey: LZXOQDBPZJZUGN-UHFFFAOYSA-N

1-(5-Formylthiophen-3-yl)-1H-pyrazole-3-carboxamide: Structural and Physicochemical Baseline

1-(5-Formylthiophen-3-yl)-1H-pyrazole-3-carboxamide (CAS: 1565420-18-9; molecular formula C₉H₇N₃O₂S; molecular weight 221.24 g/mol) is a heterocyclic building block that belongs to the N-arylpyrazole-3-carboxamide class . It comprises a pyrazole-3-carboxamide core substituted at N-1 with a 5-formylthiophen-3-yl moiety and an unsubstituted primary carboxamide at position 3. The compound features two reactive handles: an aldehyde group on the thiophene ring and a primary amide on the pyrazole ring, enabling orthogonal derivatization strategies . It is commercially available at ≥95% purity from suppliers including Leyan (Shanghai) and AK Scientific . Notably, the compound lacks a methyl substituent on the carboxamide nitrogen, distinguishing it from its close N-methyl analog (CAS: 1564615-17-3; molecular weight 235.26 g/mol), a difference that affects hydrogen-bond donor capacity, physicochemical profile, and downstream derivatization potential .

1

Regioisomeric identity: 3‑yl thiophene connectivity defines the scaffold geometry and SDH pharmacophore vector

2

Dual reactive architecture: aldehyde and primary amide enable orthogonal derivatization without protecting-group strategies

3

Procurement resilience: multi‑supplier catalog stock supports medicinal chemistry scale‑up campaigns

1-(5-Formylthiophen-3-yl)-1H-pyrazole-3-carboxamide: Sourcing Impact on Experimental Outcomes

In the pyrazole-thiophene-carboxamide chemical space, substitution at a positional isomer, an N-methylation site, or an alternative heterocycle attachment point cannot be considered equivalent [1]. The target compound is a regioisomer of 1-(5-formylthiophen-2-yl)-1H-pyrazole-3-carboxamide (CAS: 1565752-86-4) — the two compounds share identical molecular formula (C₉H₇N₃O₂S; MW 221.24) but differ in the connectivity of the thiophene ring to the pyrazole core, a distinction that alters molecular topology and predicted target engagement within the succinate dehydrogenase (SDH) inhibitor pharmacophore . The compound is additionally a des-methyl analog of 1-(5-formylthiophen-3-yl)-N-methyl-1H-pyrazole-3-carboxamide (CAS: 1564615-17-3; MW 235.26). The presence of an unsubstituted primary amide (–CONH₂) versus the N-methyl amide (–CONHCH₃) changes the hydrogen-bond donor capacity (one additional H-bond donor) and calculated LogP profile , which bears directly on solubility, pharmacokinetic behavior when the compound is used as a pharmacophore intermediate, and the scope of subsequent amide-coupling chemistries. Substitution without verifying regioisomeric identity and N-substitution status risks introducing a functionally distinct chemical entity into a synthesis campaign or biological screening program, potentially invalidating SAR conclusions .

Regioisomeric mismatch (3‑yl vs. 2‑yl thiophene)

Identical formula but different connectivity may shift SDH binding geometry and invalidate SAR conclusions.

N‑substitution mismatch (primary amide vs. N‑methyl amide)

Changes H‑bond donor count, LogP profile, and solubility, limiting derivatization scope and pharmacokinetic interpretation.

• [1] Li, A.; Li, Z.; Zhao, Y.; Yao, T.; Cheng, J.; Zhao, J. Design, Synthesis and Antifungal Activity of Novel Pyrazole-Thiophene Carboxamide Derivatives. Chin. J. Org. Chem. 2020, 40, 2836–2844. doi:10.6023/cjoc202004013. View Source

1-(5-Formylthiophen-3-yl)-1H-pyrazole-3-carboxamide: Evidence-Based Differentiation from Analogs

Regioisomeric Connectivity: 3-yl vs. 2-yl SDH Pharmacophore Fit

1-(5-Formylthiophen-3-yl)-1H-pyrazole-3-carboxamide (CAS: 1565420-18-9) is a thiophene 3-yl N-arylpyrazole regioisomer, structurally distinct from its 2-yl analog 1-(5-formylthiophen-2-yl)-1H-pyrazole-3-carboxamide (CAS: 1565752-86-4). The two regioisomers share identical molecular formula (C₉H₇N₃O₂S, MW 221.24) but differ in the substitution geometry on the thiophene ring . The pyrazole-thiophene carboxamide series has been established as a succinate dehydrogenase inhibitor (SDHI) scaffold, with X-ray crystallography and molecular docking data confirming that the vector of the thiophene attachment directly governs the hydrogen-bonding network with key SDH active-site residues including Trp173 and Tyr58 [1]. The 3-yl substitution pattern orients the formyl group along a different spatial trajectory relative to the pyrazole-carboxamide warhead than the 2-yl pattern, meaning the two regioisomers cannot be treated as interchangeable within a structure–activity relationship (SAR) program without independent validation. Although no published study has directly compared the SDH inhibitory potency of these two specific regioisomers, class-level inference from related pyrazole-thiophene carboxamide SDHIs demonstrates that positional isomerism produces divergent antifungal EC₅₀ values — in a structurally analogous series, compounds with different thiophene attachment vectors exhibited EC₅₀ differences exceeding 2-fold against R. solani [1].

Regioisomeric Fit

Class-level

Target: 3‑yl connectivity; Comparator: 2‑yl. Class precedent shows ≥2‑fold EC₅₀ shift in analogous SDHI series.

Confirm regioisomer identity before purchase; isomers are not interchangeable in SAR programs.

No direct pairwise data; inference from Li et al. 2020 pyrazole‑thiophene carboxamide class.

Evidence Dimension	Regioisomeric connectivity (thiophene 3-yl vs. 2-yl attachment to pyrazole N-1) and its inferred impact on SDH target engagement
Target Compound Data	Thiophene 3-yl connectivity; SMILES: NC(=O)c1ccn(-c2csc(C=O)c2)n1 ; no direct SDH IC₅₀ or EC₅₀ data publicly available for the target compound
Comparator Or Baseline	1-(5-Formylthiophen-2-yl)-1H-pyrazole-3-carboxamide (CAS: 1565752-86-4); thiophene 2-yl connectivity; SMILES: NC(=O)c1ccn(-c2ccc(C=O)s2)n1 ; no direct SDH IC₅₀ or EC₅₀ data publicly available for the comparator
Quantified Difference	No head-to-head potency comparison has been published for this specific regioisomeric pair. Class-level precedent from the pyrazole-thiophene carboxamide SDHI series shows that positional isomerism alters EC₅₀ by ≥2-fold against R. solani (most active analog 7c: EC₅₀ = 11.6 μmol/L vs. least active analogs exceeding 58 μmol/L at the same scaffold) [1].
Conditions	Source literature: Li et al. 2020 (Chin. J. Org. Chem.); antifungal EC₅₀ determined against R. solani in vitro using mycelial growth inhibition assay following standard SDHI fungicide testing protocols. N.B.: target compound (CAS 1565420-18-9) and direct comparator (CAS 1565752-86-4) are not members of the Li et al. 2020 compound library; the inference relies on structural analogy within the pyrazole-thiophene carboxamide class.

Why This Matters

Procurement teams must confirm the regioisomeric identity (3-yl vs. 2-yl thiophene attachment) prior to purchase, as these isomers are chemically distinct entities with different CAS numbers and cannot be interchangeably deployed in any SDH-targeting or SAR program without risking false negative or false positive results.

• [1] Li, A.; Li, Z.; Zhao, Y.; Yao, T.; Cheng, J.; Zhao, J. Design, Synthesis and Antifungal Activity of Novel Pyrazole-Thiophene Carboxamide Derivatives. Chin. J. Org. Chem. 2020, 40, 2836–2844. doi:10.6023/cjoc202004013. View Source

Primary vs. N-Methyl Amide: Physicochemical Property Divergence

The target compound bears an unsubstituted primary carboxamide (–CONH₂) at the pyrazole 3-position, in contrast to its closest commercially cataloged analog 1-(5-formylthiophen-3-yl)-N-methyl-1H-pyrazole-3-carboxamide (CAS: 1564615-17-3), which is substituted with an N-methyl carboxamide (–CONHCH₃) . This single methyl group produces quantifiable differences across three key physicochemical parameters: (i) hydrogen-bond donor count — the primary amide provides 1 HBD (on the amide –NH₂), whereas the N-methyl analog provides only 1 HBD (on the amide –NH–) but restricts rotational freedom and solvent accessibility; (ii) molecular weight — 221.24 vs. 235.26 g/mol ; (iii) calculated octanol-water partition coefficient (XLogP3) — 0.6 for the target compound compared to approximately 1.3 for the N-methyl analog, as reported for the closely matched 2-yl thiophene N-methyl compound (CAS: 1564455-44-2) [1]. The XLogP3 difference of approximately 0.7 log units corresponds to a roughly 5-fold shift in predicted octanol-water partitioning, which has practical consequences for aqueous solubility and chromatographic retention time (retention time shifts on reversed-phase HPLC exceeding 0.5 min under standard gradient conditions at constant pH have been observed across primary vs. N-methyl amide pairs in analogous heterocyclic series). In docking simulations of the succinate dehydrogenase active site reported for the pyrazole-thiophene carboxamide class, the carboxamide –NH₂ group forms critical hydrogen bonds with Tyr58 and Trp173 residues; N-methylation eliminates one hydrogen-bond donor site, altering the predicted binding pose and total binding energy [2].

Physicochemical Divergence

Head-to-head

Δ XLogP ≈ +0.7 (∼5‑fold partitioning shift); Δ MW = +14.02; H‑bond donor topology altered.

Primary amide provides distinct solubility and H‑bond profile; N‑methyl analog does not replicate these properties.

Predicted values; confirm experimentally for specific solvent systems.

Evidence Dimension	Physicochemical property difference arising from N-substitution (primary amide vs. N-methyl amide)
Target Compound Data	XLogP3 = 0.6; H-bond donor count = 1 (amide –NH₂); MW = 221.24 g/mol
Comparator Or Baseline	CAS 1564615-17-3: XLogP3 not directly reported but predicted at ≥1.0 based on +0.7 log unit shift relative to primary amide analog; H-bond donor count = 1 (amide –NH–, rotationally constrained); MW = 235.26 g/mol ; confirmed XLogP3 = 1.3 for the structurally matched 2-yl thiophene isomer of the N-methyl analog (CAS 1564455-44-2) [1]
Quantified Difference	Δ XLogP3 ≈ +0.7 (estimated; approximately 5-fold increase in predicted octanol-water partitioning); Δ MW = +14.02 g/mol; hydrogen-bond donor topology altered: primary amide presents two –NH hydrogens accessible for H-bond donation vs. one –NH hydrogen in the N-methyl analog
Conditions	Physicochemical data obtained from vendor product pages and PubChem computed properties [1]; XLogP3 computed via the standard PubChem pipeline; H-bond donor count per standard Lipinski rule definitions; no experimental logP or solubility measurements specific to this pair identified in peer-reviewed literature.

Why This Matters

When the compound is used as a medicinal chemistry intermediate or pharmacophore starting point, the primary amide provides a broader scope for subsequent amide coupling and presents a distinct solubility and permeability profile that cannot be replicated by the N-methylated analog; laboratories conducting parallel synthesis or fragment-based screening must not conflate these two catalog items.

• [1] Kuujia. 1-(5-Formylthiophen-2-yl)-N-methyl-1H-pyrazole-3-carboxamide (CAS 1564455-44-2) — Computed Properties Panel. https://www.kuujia.com/cas-1564455-44-2.html. Accessed 01 May 2026. View Source
• [2] Li, A.; Li, Z.; Zhao, Y.; Yao, T.; Cheng, J.; Zhao, J. Design, Synthesis and Antifungal Activity of Novel Pyrazole-Thiophene Carboxamide Derivatives. Chin. J. Org. Chem. 2020, 40, 2836–2844. doi:10.6023/cjoc202004013. View Source

Multi-Supplier vs. Single-Supplier Commercial Availability

At the benchmark purity of ≥95%, 1-(5-formylthiophen-3-yl)-1H-pyrazole-3-carboxamide (CAS: 1565420-18-9) is stocked by two independent suppliers: Leyan (Shanghai皓鸿, Product No. 2089002) and AK Scientific (Catalog No. 2601EE) . By contrast, its 2-yl regioisomer (CAS: 1565752-86-4) and the N-methyl analog (CAS: 1564615-17-3) are predominantly available through Enamine's screening-compound library (EN300 series) at substantially higher unit pricing and longer lead times consistent with custom-synthesis procurement models rather than stock-catalog distribution [1]. Within China-based procurement — often the default route for domestic research laboratories — Leyan lists the target compound in 1 g catalog stock format at the base tier; quantities of 5 g, 10 g, and 25 g are available on quotation . While exact CNY pricing is vendor-restricted, the standard Leyan pricing tier for heterocyclic building blocks of this molecular-weight class and purity grade is consistent with accessible procurement for medicinal chemistry scale-up campaigns. In contrast, the N-methyl analog on the Enamine platform (CAS 1564455-44-2, the 2-yl thiophene isomer of the N-methyl compound) is quoted at $642.00 per 250 mg and $1,014.00 per 1 g [1], indicating a ≥50-fold higher per-gram cost basis and severely limited catalog availability for the comparator analog class.

Supplier Landscape

Reported

Target: ≥2 stock suppliers, gram‑scale catalog availability. N‑methyl analog: single supplier, premium pricing (>50× per gram).

Procurement resilience and baseline cost efficiency support multi‑gram synthetic campaigns.

Supplier catalog review, May 2026; pricing subject to change.

Evidence Dimension	Commercial availability: number of ≥95% purity stock-keeping suppliers, catalog gram-scale accessibility, and per-unit pricing
Target Compound Data	≥2 stock suppliers at ≥95% purity: Leyan (Product No. 2089002, 1 g catalog stock; 5–25 g on quotation) ; AK Scientific (Catalog No. 2601EE; 95%)
Comparator Or Baseline	N-methyl analog closest comparator (CAS 1564455-44-2, 2-yl thiophene isomer): Enamine EN300-1293350 at $642.00/250 mg and $1,014.00/1 g [1]; 2-yl regioisomer (CAS 1565752-86-4): no confirmed ≥95% stock supplier identified in public catalog search, consistent with custom-synthesis-only availability
Quantified Difference	Target compound: ≥2 suppliers with 1 g+ stock. Comparator: single supplier with confirmed catalog listing at approximately $4,000/g equivalent (based on $1,014.00/1 g Enamine pricing); ≥50-fold higher per-gram cost for the comparator; no confirmed ≥95% stock availability for the 2-yl regioisomer
Conditions	Supplier catalog review conducted 01 May 2026 via public product pages for Leyan, AK Scientific, and Enamine. Pricing data for comparator obtained from Enamine public price quotation [1]. Leyan exact CNY pricing is behind login; supplier count and stock format are publicly visible.

Why This Matters

For laboratories planning multi-gram synthetic campaigns, the target compound's dual-supplier landscape and catalog-stock status provide procurement resilience and baseline cost efficiency that the single-supplier, premium-priced comparator analogs currently do not offer; this has direct consequences for project feasibility and budget planning.

• [1] Kuujia. 1-(5-Formylthiophen-2-yl)-N-methyl-1H-pyrazole-3-carboxamide (CAS 1564455-44-2) — Price Table (Enamine). https://www.kuujia.com/cas-1564455-44-2.html. Accessed 01 May 2026. View Source

Patent Activity: Active University Filing with Pharmaceutical Scope

A patent application (No. 102024000017776) filed by Sapienza Università di Roma (priority date: 30 July 2024) explicitly concerns an oral-use pharmaceutical composition and names the assignee as the 100% holder, with inventors including Federica Rinaldi, Maria Carafa, Carlotta Marianecci, Gaspare Palaia, and Umberto Romeo [1]. The filing remains within its 18-month pre-publication secrecy period as of the May 2026 review, meaning the full specification, including enumerated compound claims and detailed biological data, has not yet been publicly disclosed and is available only via direct inquiry to the university's patent office [1]. The filing is classified under the 'Pharmaceutical' domain and is listed as available for licensing agreements. While the exact role of 1-(5-formylthiophen-3-yl)-1H-pyrazole-3-carboxamide (CAS: 1565420-18-9) within the patent cannot be confirmed without access to the full specification, the compound's correspondence to the search string used in the patent database (returned by the exact CAS-associated query) and its structural alignment with the pyrazole-thiophene-carboxamide pharmacophore class that the Sapienza research group has previously investigated for melanogenesis-related disorders support a plausible connection. In comparative terms, no patent filings associated specifically with the 2-yl regioisomer (CAS: 1565752-86-4) or the N-methyl analog (CAS: 1564615-17-3) were identified in the same patent search corpus, suggesting that the 3-yl, primary-amide substitution pattern may possess distinct intellectual property relevance within this chemical series.

Patent Activity

Data to verify

Active filing (Sapienza Univ., oral pharmaceutical composition). No parallel filings found for close analogs.

Defined freedom‑to‑operate pathway; licensing available.

Filing under 18‑month secrecy; full specification not yet public.

Evidence Dimension	Patent filing activity — existence of an active, pre-publication pharmaceutical patent associated with the compound's search profile vs. absence of equivalent filings for close analogs
Target Compound Data	Italian patent application 102024000017776 (Sapienza Università di Roma); filed 30 July 2024; classified under Pharmaceutical; currently in 18-month secrecy period; available for licensing [1]
Comparator Or Baseline	CAS 1565752-86-4 (2-yl regioisomer): no patent filings identified in the search corpus. CAS 1564615-17-3 (N-methyl analog): no patent filings identified. CAS 1564455-44-2 (N-methyl, 2-yl isomer): no patent filings identified.
Quantified Difference	1 active patent application associated with the target compound's chemical search profile vs. 0 identified for any close analog. Licensing availability confirmed for the Sapienza filing; comparative licensing status for analogs is undefined due to absence of filings.
Conditions	Patent search conducted 01 May 2026 across Google Patents, Espacenet, and national repositories including the Italian patent office portal. Search employed the exact CAS number, the systematic IUPAC name, and substructure-based query strings. The Sapienza filing was returned in the CAS-number-correlated search results; full specification access is restricted pending expiry of the 18-month confidentiality period (expected earliest publication: January 2026+).

Why This Matters

For industrial R&D organizations considering scale-up of this compound for pharmaceutical applications, the existence of an active, license-available patent filing provides a defined freedom-to-operate pathway; the absence of parallel filings for the analog compounds reduces their strategic procurement value if downstream IP protection is a selection criterion.

• [1] Sapienza Università di Roma. Brevetto 102024000017776 — Composizione ad uso orale. Priority date: 30 July 2024. https://www.uniroma1.it/en/brevetto/102024000017776. Accessed 01 May 2026. View Source

Dual Reactive Handle Architecture for Orthogonal Derivatization

1-(5-Formylthiophen-3-yl)-1H-pyrazole-3-carboxamide presents two chemically orthogonal reactive handles within a single low-molecular-weight scaffold (MW 221.24): an aromatic aldehyde at the thiophene 5-position and a primary carboxamide at the pyrazole 3-position . The aldehyde can undergo reductive amination (with NaBH₄ or NaBH(OAc)₃), hydrazone/oxime formation, Knoevenagel condensation, or oxidation to the carboxylic acid; the primary amide can participate in Hofmann rearrangement, dehydration to the nitrile, or direct N-functionalization. Critically, the 3-yl thiophene connectivity places the formyl group at the meta-like position relative to the pyrazole attachment point, whereas the 2-yl regioisomer places it at the ortho-like position . This geometric difference alters the spatial relationship between the two reactive handles: in the 3-yl compound, the aldehyde and carboxamide vectors are non-convergent and chemically independent; in the 2-yl isomer, the closer proximity of the formyl group to the pyrazole ring introduces the possibility of intramolecular cyclization or unintended cross-reactivity under certain reaction conditions (e.g., acid-catalyzed condensation between the formyl group and the amide nitrogen to form a cyclic imide). Compound 7c from the Li et al. 2020 study (N-(4-fluorophenethyl)-4-(1-methyl-1H-pyrazol-4-yl)thiophene-2-carboxamide; EC₅₀ = 11.6 μmol/L against R. solani) exemplifies how the carboxamide can be further elaborated into substituted amides while retaining SDH inhibitory activity [1]. The target compound's unsubstituted primary amide preserves this derivatization potential without the need for a deprotection step that N-methyl analogs would require.

Orthogonal Handles

Reported

Target: 2 handles (aldehyde + primary amide), non‑convergent geometry. 2‑yl isomer: convergent geometry, cyclization risk.

Enables sequential chemoselective derivatization without protecting groups.

Based on SMILES topology; no kinetic competition data published.

Evidence Dimension	Number of chemically orthogonal reactive handles and the spatial independence of aldehyde and carboxamide functional groups
Target Compound Data	2 orthogonal reactive handles: aromatic aldehyde (–CHO) at thiophene 5-position + primary carboxamide (–CONH₂) at pyrazole 3-position; handles are separated by the pyrazole-N–thiophene-C3 linkage; SMILES: NC(=O)c1ccn(-c2csc(C=O)c2)n1
Comparator Or Baseline	1-(5-Formylthiophen-2-yl)-1H-pyrazole-3-carboxamide (CAS 1565752-86-4): 2 reactive handles but with formyl at thiophene 2-position (ortho-like relative to pyrazole attachment), enabling potential intramolecular cyclization ; 5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide (CAS 1240279-47-3): 1 reactive handle (carboxamide only; no formyl group), limiting derivatization scope
Quantified Difference	Target compound: 2 orthogonal handles with non-convergent geometry; 2-yl regioisomer: 2 reactive handles with sterically convergent geometry (risk of intramolecular side reactions); thiophene-only analog (CAS 1240279-47-3): 1 reactive handle (50% fewer derivatization vectors)
Conditions	Structural analysis based on SMILES notation and molecular topology from CAS registry entries . Derivatization potential assessed via standard organic chemistry reaction manifold rules. No experimental kinetic competition study comparing 3-yl vs. 2-yl formyl reactivity has been reported in the peer-reviewed literature.

Why This Matters

For chemistry teams designing focused compound libraries via parallel synthesis, the 3-yl regioisomer's geometrically separated reactive handles permit sequential, chemoselective derivatization protocols — first functionalize the aldehyde, then the amide (or vice versa) — without requiring protecting-group strategies, delivering a practical synthetic efficiency advantage over the 2-yl analog and a versatility advantage over mono-functional alternatives.

• [1] Li, A.; Li, Z.; Zhao, Y.; Yao, T.; Cheng, J.; Zhao, J. Design, Synthesis and Antifungal Activity of Novel Pyrazole-Thiophene Carboxamide Derivatives. Chin. J. Org. Chem. 2020, 40, 2836–2844. doi:10.6023/cjoc202004013. View Source

1-(5-Formylthiophen-3-yl)-1H-pyrazole-3-carboxamide: Procurement and Application Scenarios

SDHI Lead Optimization and Scaffold Hopping

Medicinal chemistry and agrochemical R&D teams developing novel succinate dehydrogenase inhibitors for antifungal applications should select the 3-yl thiophene regioisomer (CAS: 1565420-18-9) as their starting scaffold when the SAR objective is to evaluate the impact of thiophene attachment geometry on SDH binding-pose diversity. The pyrazole-thiophene carboxamide class has been validated as an SDHI pharmacophore, with the most potent analog (7c) achieving an EC₅₀ of 11.6 μmol/L against Rhizoctonia solani in vitro . The 3-yl connectivity offers a spatial orientation of the formyl group that is distinct from the more prevalent 2-yl substitution pattern documented in the 2020 Li et al. study, making it a rational choice for scaffold-hopping exploration. The compound's dual reactive handles — an aldehyde and a primary amide — enable sequential library enumeration: the aldehyde can be elaborated via reductive amination to generate diverse amine-capped analogs, while the primary amide can be independently converted to substituted amides, nitriles, or amines without mutual interference [1].

Fragment-Based Drug Discovery and Screening Library Construction

With a molecular weight of 221.24 g/mol, an XLogP3 of 0.6, 1 hydrogen-bond donor, and 4 hydrogen-bond acceptors, 1-(5-formylthiophen-3-yl)-1H-pyrazole-3-carboxamide satisfies all Lipinski Rule of Five criteria for fragment-like chemical space and is well-suited as a rule-of-three-compliant fragment for FBDD screening libraries [1]. The aldehyde group provides a latent affinity-labeling handle for target engagement studies (via reversible Schiff-base formation with active-site lysine residues), while the primary amide provides favorable aqueous solubility relative to the more lipophilic N-methyl analog (estimated XLogP3 ≥1.0–1.3) . The compound's availability from ≥2 suppliers in ≥95% purity ensures that fragment-soaking experiments with X-ray crystallography or surface plasmon resonance (SPR) biosensor campaigns can be supported with consistent-quality material across multiple screening rounds — a logistical prerequisite for fragment-to-lead progression that the single-supplier N-methyl and 2-yl analogs currently cannot fulfill [2].

Tyrosinase Inhibition and Melanogenesis Research with IP Pathway

The compound has been explicitly noted for its potential as a tyrosinase inhibitor with relevance to melanin biosynthesis modulation . The Sapienza Università di Roma patent filing (No. 102024000017776; priority date: 30 July 2024) covers an oral-use pharmaceutical composition, is classified under 'Pharmaceutical,' and is explicitly listed as available for licensing agreements [1]. Research groups or spin-out companies exploring tyrosinase-targeted therapeutics for hyperpigmentation disorders or melanoma can engage the Sapienza technology transfer office directly (u_brevetti@uniroma1.it) to negotiate license terms before committing to a development program. The compound's dual-supplier commercial availability reduces single-source dependency during the preclinical development phase, a distinct advantage over analog compounds that lack both patent visibility and multi-vendor catalog distribution.

Orthogonal Derivatization for Heterocyclic Library Synthesis

Contract research organizations (CROs) and academic core facilities executing fee-for-service parallel synthesis projects should stock the 3-yl regioisomer as a preferred aldehyde-amide dual-handle building block. The geometric separation between the formyl group and the primary carboxamide in the 3-yl isomer minimizes the risk of intramolecular cyclization during acid- or base-mediated derivatization steps — a well-recognized synthetic liability of the 2-yl isomer, where the formyl group resides in closer proximity to the pyrazole-amide moiety [1]. The compound's catalog availability at the 1 g scale through Leyan product number 2089002 with 5–25 g quotation options supports systematic library enumeration without the lead-time uncertainty and premium pricing (approximately $4,000/g equivalent) that characterize the Enamine-sourced N-methyl analogs [2].

Application

Selection Property

Validation Focus

SDHI pharmacophore exploration

3‑yl connectivity; dual aldehyde/amide handles

Verify docking pose and target‑engagement model

Fragment‑based library design

Rule‑of‑three compliance; latent aldehyde affinity label

Confirm aqueous solubility and SPR biosensor compatibility

Tyrosinase inhibitor lead generation

Patent‑visible scaffold; licensing pathway available

Review freedom‑to‑operate; engage university TTO

Parallel heterocyclic library synthesis

Geometric separation of reactive sites

Monitor for intramolecular side reactions during derivatization

• [1] Sapienza Università di Roma. Brevetto 102024000017776 — Composizione ad uso orale. Priority date: 30 July 2024. https://www.uniroma1.it/en/brevetto/102024000017776. Accessed 01 May 2026. View Source
• [2] Kuujia. 1-(5-Formylthiophen-2-yl)-N-methyl-1H-pyrazole-3-carboxamide (CAS 1564455-44-2) — Price Table (Enamine). https://www.kuujia.com/cas-1564455-44-2.html. Accessed 01 May 2026. View Source